2-((1-(3-(dimethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[1-[3-(dimethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H28N4O3S/c1-24(2)12-7-13-25-17-10-6-8-15(17)20(23-21(25)27)29-14-19(26)22-16-9-4-5-11-18(16)28-3/h4-5,9,11H,6-8,10,12-14H2,1-3H3,(H,22,26)
• InChI Key: PLUDOCYGYJZTPC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C21H28N4O3S
• Molecular Weight: 416.5 g/mol

Description

2-((1-(3-(dimethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N4O3S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds for Therapeutic Applications

Research efforts have focused on synthesizing novel heterocyclic compounds derived from structural analogs, aiming at discovering new therapeutic agents. For instance, compounds with anti-inflammatory and analgesic properties have been synthesized from visnaginone and khellinone derivatives, showing promising COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, antimicrobial agents have been developed using pyridines, pyrimidinones, and oxazinones, with some compounds exhibiting significant antibacterial and antifungal activities (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Exploring Structural Diversity for Potential Applications

The generation of structurally diverse libraries through alkylation and ring closure reactions has been a focus, aiming at expanding the potential applications of these compounds in various therapeutic domains. This approach enables the exploration of a wide range of biological activities and physicochemical properties, which is crucial for the discovery of new drugs (Roman, 2013).